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Compound of Interest

Compound Name: 3-Ethyl-3-pentanol

Cat. No.: B146929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 3-Ethyl-3-pentanol (CAS No: 597-49-9). The information is curated for

professionals in research, science, and drug development who require precise data for

modeling, process design, and safety assessments. This document summarizes key

quantitative data, details relevant experimental protocols, and provides a visual representation

of a common synthesis pathway.

Core Thermodynamic Data
The thermodynamic properties of 3-Ethyl-3-pentanol are crucial for understanding its behavior

in various chemical and physical processes. The following tables summarize the most relevant

quantitative data available.

Table 1: Physical and Thermochemical Properties
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Property Value Units Reference

Molecular Formula C₇H₁₆O - [1][2]

Molecular Weight 116.20 g/mol [3]

Boiling Point 140–142 °C [1]

Density 0.82 g/cm³ at 25°C [1]

Vapor Pressure 2.15 mmHg [3]

Enthalpy of

Vaporization (ΔvapH)
51.3 kJ/mol at 332 K [4]

Liquid Phase Heat

Capacity (Cp,liquid)
84.587 cal/mol*K at 298.15 K [5]

Table 2: Temperature-Dependent Properties

Property
Temperature
(K)

Value Units Reference

Enthalpy of

Vaporization
317 to 408 Based on data kJ/mol [4]

Enthalpy of

Vaporization
308 to 416 Based on data kJ/mol [4]

Experimental Protocols
Accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following sections outline the general principles and common techniques

used to measure the key parameters of 3-Ethyl-3-pentanol.

Determination of Heat Capacity (Calorimetry)
The heat capacity of liquid 3-Ethyl-3-pentanol can be determined using calorimetry.

Differential Scanning Calorimetry (DSC) is a widely used technique.[6]
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Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference.[6] This difference is used to calculate the heat

capacity of the sample.

Methodology:

A small, precisely weighed sample of 3-Ethyl-3-pentanol is hermetically sealed in an

aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument and subjected to a

controlled temperature program, typically a linear heating rate.[6]

The heat flow to the sample and reference is monitored as a function of temperature.

The difference in heat flow is directly proportional to the heat capacity of the sample.

Calibration with a known standard, such as sapphire, is performed to ensure accuracy.

Determination of Enthalpy of Combustion (Bomb
Calorimetry)
The enthalpy of combustion, which can be used to derive the standard enthalpy of formation, is

determined using a bomb calorimeter.[7][8]

Principle: A known mass of the substance is completely combusted in a constant-volume

container (the "bomb") filled with excess oxygen under pressure. The heat released by the

combustion reaction is absorbed by a surrounding water bath, and the temperature change

of the water is measured.[9]

Methodology:

A weighed sample of 3-Ethyl-3-pentanol is placed in a crucible inside the bomb

calorimeter.

The bomb is sealed and pressurized with pure oxygen.
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The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The initial temperature of the water is recorded.

The sample is ignited electrically.

The final temperature of the water after combustion is recorded.

The heat of combustion is calculated from the temperature rise, the heat capacity of the

calorimeter system, and the mass of the sample.[9]

Determination of Vapor Pressure
The vapor pressure of 3-Ethyl-3-pentanol can be measured using various static or dynamic

methods. A common static method involves measuring the pressure of the vapor in equilibrium

with the liquid at a given temperature.[10][11]

Principle: In a closed system, a liquid will evaporate until the partial pressure of its vapor

reaches a constant value, known as the vapor pressure, at a specific temperature.

Methodology:

A small amount of 3-Ethyl-3-pentanol is placed in a flask connected to a pressure sensor

and a temperature probe.

The flask is sealed and placed in a temperature-controlled water bath.

The system is allowed to reach thermal and phase equilibrium.

The total pressure inside the flask is measured. The initial air pressure is subtracted to

determine the vapor pressure of the alcohol.

Measurements are repeated at different temperatures to obtain the vapor pressure curve.

[10]

Synthesis of 3-Ethyl-3-pentanol
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A common laboratory synthesis of 3-Ethyl-3-pentanol involves the reaction of a Grignard

reagent with a ketone. The following diagram illustrates the workflow for the synthesis of 3-
Ethyl-3-pentanol from 3-pentanone and ethyl magnesium bromide.

Ethyl Magnesium
Bromide (Grignard)

Grignard Reaction
in Dry Ether

3-Pentanone

Magnesium Alkoxide
Intermediate

Nucleophilic Addition Aqueous Acid
Work-up (e.g., H₃O⁺) 3-Ethyl-3-pentanolProtonation

Click to download full resolution via product page

Synthesis of 3-Ethyl-3-pentanol via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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